Cas no 1427870-72-1 (4-Pyridinecarboxamide, 2-chloro-N-(2,2-dimethylpropyl)-N-(4-fluorophenyl)-)

• Product Name: 4-Pyridinecarboxamide, 2-chloro-N-(2,2-dimethylpropyl)-N-(4-fluorophenyl)-
• CAS No: 1427870-72-1
• MF: C₁₇H₁₈ClFN₂O
• MW: 320.789026737213
• CID: 6520347
• PubChem ID: 71844119
• Update Time: 2025-10-10

4-Pyridinecarboxamide, 2-chloro-N-(2,2-dimethylpropyl)-N-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxamide, 2-chloro-N-(2,2-dimethylpropyl)-N-(4-fluorophenyl)-

• Inchi： 1S/C17H18ClFN2O/c1-17(2,3)11-21(14-6-4-13(19)5-7-14)16(22)12-8-9-20-15(18)10-12/h4-10H,11H2,1-3H3
• InChI Key： PYJODFVTBVSMAR-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(C(N(CC(C)(C)C)C2=CC=C(F)C=C2)=O)=C1

Additional information on 4-Pyridinecarboxamide, 2-chloro-N-(2,2-dimethylpropyl)-N-(4-fluorophenyl)-

Comprehensive Analysis of 4-Pyridinecarboxamide, 2-chloro-N-(2,2-dimethylpropyl)-N-(4-fluorophenyl)- (CAS No. 1427870-72-1)

In the realm of organic chemistry and pharmaceutical research, 4-Pyridinecarboxamide, 2-chloro-N-(2,2-dimethylpropyl)-N-(4-fluorophenyl)- (CAS No. 1427870-72-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyridine core and substituted carboxamide moiety, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its molecular formula and intricate substituent pattern make it a valuable candidate for drug discovery and material science.

The compound's 2-chloro and 4-fluorophenyl groups contribute to its electronic and steric profile, which is critical for interactions in biological systems. Recent studies highlight its relevance in the development of kinase inhibitors, a hot topic in oncology and autoimmune disease research. With the rise of personalized medicine and targeted therapies, molecules like 4-Pyridinecarboxamide, 2-chloro-N-(2,2-dimethylpropyl)-N-(4-fluorophenyl)- are being scrutinized for their selectivity and efficacy in modulating specific enzymatic pathways.

From a synthetic chemistry perspective, the compound's N-(2,2-dimethylpropyl) (neopentyl) group offers insights into steric hindrance effects, a recurring theme in catalysis and drug design. Researchers frequently search for "how to optimize steric bulk in drug candidates" or "impact of halogen substituents on bioavailability," aligning with this compound's structural features. Its CAS No. 1427870-72-1 is often queried in databases like SciFinder and Reaxys, underscoring its academic and industrial relevance.

Environmental and green chemistry trends also intersect with this compound. Questions like "sustainable synthesis of fluorinated pyridines" or "biodegradability of aromatic amides" reflect growing user concerns. While 4-Pyridinecarboxamide, 2-chloro-N-(2,2-dimethylpropyl)-N-(4-fluorophenyl)- is not classified as hazardous, its halogenated nature prompts discussions on eco-friendly alternatives and green solvents in its production.

In material science, the compound's π-conjugated system and hydrogen-bonding capacity make it a candidate for organic semiconductors or supramolecular assemblies. Searches for "pyridine-based materials for OLEDs" or "amide-linked polymers" resonate with these applications. Its thermal stability and solubility profile are frequently analyzed to assess compatibility with industrial processes.

Regulatory and patent landscapes surrounding CAS No. 1427870-72-1 are another focal point. Queries such as "IP status of substituted pyridinecarboxamides" or "generic synthesis routes for patented molecules" highlight its commercial potential. The compound's versatility ensures its presence in interdisciplinary research, bridging medicinal chemistry, materials engineering, and synthetic methodology.

In conclusion, 4-Pyridinecarboxamide, 2-chloro-N-(2,2-dimethylpropyl)-N-(4-fluorophenyl)- exemplifies the convergence of innovation and practicality. Its multifaceted applications, from drug discovery to advanced materials, coupled with its alignment with trending scientific inquiries, solidify its importance in contemporary research. Future studies may explore its structure-activity relationships or derivatization strategies to unlock further utility.